Cas no 25465-65-0 ((-)-Isopinocampheol)

(-)-Isopinocampheol structure
(-)-Isopinocampheol structure
Product Name:(-)-Isopinocampheol
CAS No:25465-65-0
MF:C10H18O
MW:154.249323368073
CID:52734
PubChem ID:24852964
Update Time:2025-04-18

(-)-Isopinocampheol Chemical and Physical Properties

Names and Identifiers

    • (-)-Isopinocampheol
    • (1R,2R,3R,5S)-3-Pinanol
    • (1R,2R,3R,5S)-(-)-Isopinocampheol
    • (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol
    • (?)-Isopinocampheol
    • 3-PINANOL
    • Einecs 247-011-9
    • gcsumofenantiomers
    • (1s,2s,3r,5r)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol
    • WM6WR6B462
    • (-)-Neoisopinocampheol
    • Bicyclo[3.1.1]heptan-3-ol, 2,6,6-trimethyl-, (1R,2R,3S,5S)-rel-
    • 25465-65-0
    • 35998-01-7
    • EINECS 252-828-9
    • Neoisopinocampheol, (-)-
    • (1S-(1alpha,2beta,3beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol
    • CS-0205428
    • (-)-Pinan-3-ol
    • Bicyclo[3.1.1]heptan-3-ol, 2,6,6-trimethyl-, (1S,2S,3R,5R)-
    • Pinan-3-ol, (-)-
    • SCHEMBL2896983
    • REPVLJRCJUVQFA-UYXSQOIJSA-N
    • MDL: MFCD00064146
    • Inchi: 1S/C10H18O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-9,11H,4-5H2,1-3H3/t6-,7+,8-,9+/m0/s1
    • InChI Key: REPVLJRCJUVQFA-UYXSQOIJSA-N
    • SMILES: O[C@@H]1C[C@H]2C[C@@H]([C@@H]1C)C2(C)C

Computed Properties

  • Exact Mass: 154.13600
  • Monoisotopic Mass: 154.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.8389 (rough estimate)
  • Melting Point: 51-53 °C (lit.)
  • Boiling Point: 219 °C(lit.)
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: 1.4710 (estimate)
  • PSA: 20.23000
  • LogP: 2.04940
  • Solubility: Not available
  • Specific Rotation: -34 º (c=20, EtOH)
  • Optical Activity: [α]22/D −34°, c = 20 in ethanol

(-)-Isopinocampheol Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
221902-25G
(-)-Isopinocampheol
25465-65-0
25g
¥2391.79 2023-12-09
Key Organics Ltd
AS-0229-5G
(1R,2R,3R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol
25465-65-0 >95%
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£215.00 2025-02-08
A2B Chem LLC
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Bicyclo[3.1.1]heptan-3-ol, 2,6,6-trimethyl-, (1R,2R,3S,5S)-rel-
25465-65-0 98%
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$417.00 2024-04-20
Ambeed
A1464852-25g
rel-(1R,2R,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol
25465-65-0 98+%
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$341.0 2024-04-20
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